Cas no 834869-36-2 (Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

• Product name: Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• CAS No: 834869-36-2
• MF: C₁₅H₂₀O₅
• MW: 280.3163
• CID: 670970
• PubChem ID: 21027701

Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• 3-methyl-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
• 3-Methyl-2-{2-[(oxan-2-yl)oxy]ethoxy}benzoic acid
• 834869-36-2
• SCHEMBL8296603
• DTXSID80610247

• Inchi： InChI=1S/C15H20O5/c1-11-5-4-6-12(15(16)17)14(11)20-10-9-19-13-7-2-3-8-18-13/h4-6,13H,2-3,7-10H2,1H3,(H,16,17)
• InChI Key： GWWNYYFRBKXFMV-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C(=O)O)OCCOC2CCCCO2

Computed Properties

• Exact Mass: 280.13107373g/mol
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65Ų